Cas no 2413846-30-5 (rac-methyl (4aR,7aR)-octahydropyrano2,3-cpyrrole-7a-carboxylate hydrochloride, cis)

Technical Introduction: rac-Methyl (4aR,7aR)-octahydropyrano[2,3-c]pyrrole-7a-carboxylate hydrochloride is a cis-configured bicyclic compound featuring a fused pyranopyrrolidine scaffold. Its stereochemically defined structure, with the rac-methyl ester and hydrochloride salt, enhances solubility and stability for synthetic applications. The rigid cis-fused ring system offers precise spatial orientation, making it valuable as a chiral building block in medicinal chemistry and asymmetric synthesis. The hydrochloride salt form ensures consistent handling and reactivity. This compound is particularly useful for the development of pharmacologically active molecules, leveraging its constrained conformation to influence target binding. High purity and well-characterized stereochemistry support reproducible results in research and industrial settings.
rac-methyl (4aR,7aR)-octahydropyrano2,3-cpyrrole-7a-carboxylate hydrochloride, cis structure
2413846-30-5 structure
Product Name:rac-methyl (4aR,7aR)-octahydropyrano2,3-cpyrrole-7a-carboxylate hydrochloride, cis
CAS No:2413846-30-5
MF:C9H16ClNO3
MW:221.681241989136
MDL:MFCD32663311
CID:5673818
PubChem ID:146050143
Update Time:2025-05-20

rac-methyl (4aR,7aR)-octahydropyrano2,3-cpyrrole-7a-carboxylate hydrochloride, cis Chemical and Physical Properties

Names and Identifiers

    • 2413846-30-5
    • EN300-26620846
    • Methyl (4aR,7aR)-3,4,4a,5,6,7-hexahydro-2H-pyrano[2,3-c]pyrrole-7a-carboxylate;hydrochloride
    • rac-methyl (4aR,7aR)-octahydropyrano[2,3-c]pyrrole-7a-carboxylate hydrochloride
    • rac-methyl (4aR,7aR)-octahydropyrano2,3-cpyrrole-7a-carboxylate hydrochloride, cis
    • MDL: MFCD32663311
    • Inchi: 1S/C9H15NO3.ClH/c1-12-8(11)9-6-10-5-7(9)3-2-4-13-9;/h7,10H,2-6H2,1H3;1H/t7-,9+;/m1./s1
    • InChI Key: XBVVFENQGBOPSH-JXLXBRSFSA-N
    • SMILES: Cl.O1CCC[C@@H]2CNC[C@]12C(=O)OC

Computed Properties

  • Exact Mass: 221.0818711g/mol
  • Monoisotopic Mass: 221.0818711g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 219
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.6Ų

rac-methyl (4aR,7aR)-octahydropyrano2,3-cpyrrole-7a-carboxylate hydrochloride, cis Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26620846-1g
rac-methyl (4aR,7aR)-octahydropyrano[2,3-c]pyrrole-7a-carboxylate hydrochloride, cis
2413846-30-5 95%
1g
$1557.0 2023-09-12
Enamine
EN300-26620846-5g
rac-methyl (4aR,7aR)-octahydropyrano[2,3-c]pyrrole-7a-carboxylate hydrochloride, cis
2413846-30-5 95%
5g
$4517.0 2023-09-12
Enamine
EN300-26620846-10g
rac-methyl (4aR,7aR)-octahydropyrano[2,3-c]pyrrole-7a-carboxylate hydrochloride, cis
2413846-30-5 95%
10g
$6697.0 2023-09-12
Enamine
EN300-26620846-0.05g
rac-methyl (4aR,7aR)-octahydropyrano[2,3-c]pyrrole-7a-carboxylate hydrochloride, cis
2413846-30-5 95%
0.05g
$361.0 2023-09-12
Enamine
EN300-26620846-0.1g
rac-methyl (4aR,7aR)-octahydropyrano[2,3-c]pyrrole-7a-carboxylate hydrochloride, cis
2413846-30-5 95%
0.1g
$539.0 2023-09-12
Enamine
EN300-26620846-0.25g
rac-methyl (4aR,7aR)-octahydropyrano[2,3-c]pyrrole-7a-carboxylate hydrochloride, cis
2413846-30-5 95%
0.25g
$770.0 2023-09-12
Enamine
EN300-26620846-0.5g
rac-methyl (4aR,7aR)-octahydropyrano[2,3-c]pyrrole-7a-carboxylate hydrochloride, cis
2413846-30-5 95%
0.5g
$1214.0 2023-09-12
Enamine
EN300-26620846-1.0g
rac-methyl (4aR,7aR)-octahydropyrano[2,3-c]pyrrole-7a-carboxylate hydrochloride, cis
2413846-30-5 95%
1g
$1557.0 2023-05-30
Enamine
EN300-26620846-2.5g
rac-methyl (4aR,7aR)-octahydropyrano[2,3-c]pyrrole-7a-carboxylate hydrochloride, cis
2413846-30-5 95%
2.5g
$3051.0 2023-09-12
Enamine
EN300-26620846-5.0g
rac-methyl (4aR,7aR)-octahydropyrano[2,3-c]pyrrole-7a-carboxylate hydrochloride, cis
2413846-30-5 95%
5g
$4517.0 2023-05-30

Additional information on rac-methyl (4aR,7aR)-octahydropyrano2,3-cpyrrole-7a-carboxylate hydrochloride, cis

Comprehensive Overview of rac-methyl (4aR,7aR)-octahydropyrano[2,3-c]pyrrole-7a-carboxylate hydrochloride, cis (CAS No. 2413846-30-5)

The compound rac-methyl (4aR,7aR)-octahydropyrano[2,3-c]pyrrole-7a-carboxylate hydrochloride, cis (CAS No. 2413846-30-5) is a stereospecific derivative of a fused pyranopyrrole scaffold, which has garnered significant attention in pharmaceutical and synthetic chemistry research. Its unique structural features, including the octahydropyrano[2,3-c]pyrrole core and methyl carboxylate moiety, make it a versatile intermediate for drug discovery. The cis configuration and hydrochloride salt form enhance its stability and solubility, critical for formulation development. Researchers are increasingly exploring its potential in modulating biological targets, particularly in central nervous system (CNS) disorders and metabolic diseases.

In recent years, the demand for chiral building blocks like rac-methyl (4aR,7aR)-octahydropyrano[2,3-c]pyrrole-7a-carboxylate hydrochloride has surged due to their role in asymmetric synthesis. The compound’s stereochemical purity (emphasized by the 4aR,7aR descriptor) is crucial for achieving high enantioselectivity in catalytic reactions. This aligns with the pharmaceutical industry’s focus on green chemistry and atom economy, as highlighted by frequent searches for "sustainable chiral synthesis" and "stereoselective catalysis" in scientific databases. Its pyranopyrrole skeleton also resonates with trends in fragment-based drug design, a hot topic in AI-driven drug discovery platforms.

The physicochemical properties of CAS No. 2413846-30-5, such as its logP and hydrogen bonding capacity, have been computationally modeled to predict bioavailability—a key concern for researchers querying "ADME prediction tools" or "prodrug optimization". The hydrochloride salt form improves its crystallinity, a feature often discussed in forums on "salt selection for APIs". Additionally, the octahydropyrano[2,3-c]pyrrole motif shares structural similarities with natural alkaloids, sparking interest in its potential as a bioactive scaffold for antimicrobial or anti-inflammatory applications, as reflected in rising searches for "privileged structures in medicinal chemistry".

From a synthetic perspective, the preparation of rac-methyl (4aR,7aR)-octahydropyrano[2,3-c]pyrrole-7a-carboxylate hydrochloride involves multi-step sequences, including cyclization and stereocontrol strategies. These methods are frequently compared to "flow chemistry protocols" or "enzymatic resolution techniques" in peer-reviewed literature. The compound’s cis configuration is particularly noteworthy, as it often correlates with enhanced target binding affinity—a point underscored by queries like "impact of stereochemistry on drug efficacy". Analytical characterization via NMR, HPLC, and X-ray crystallography ensures batch-to-batch reproducibility, addressing industry concerns about "quality control in chiral intermediates".

Looking ahead, rac-methyl (4aR,7aR)-octahydropyrano[2,3-c]pyrrole-7a-carboxylate hydrochloride exemplifies the convergence of computational design and experimental validation. Its applications extend to peptide mimetics and allosteric modulator development, areas frequently explored in AI-powered molecular docking studies. As the scientific community prioritizes "hit-to-lead optimization" and "scaffold hopping", this compound’s modularity positions it as a valuable asset for next-generation therapeutics. Its profile meets both regulatory standards and the evolving needs of precision medicine, making it a subject of enduring relevance in chemical and pharmacological research.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.